Cas no 946699-43-0 (2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine)

• Product Name: 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine
• CAS No: 946699-43-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 1073566
• PubChem ID: 43436396
• Update Time: 2025-05-20

2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine
• 946699-43-0
• 2-methyl-4-(oxan-2-ylmethoxy)aniline
• E76683
• CS-0153190
• 2-Methyl-4-((tetrahydro-2H-pyran-2-yl)methoxy)aniline
• AKOS009469746
• BS-51070

• MDL： MFCD08688402
• Inchi： 1S/C13H19NO2/c1-10-8-11(5-6-13(10)14)16-9-12-4-2-3-7-15-12/h5-6,8,12H,2-4,7,9,14H2,1H3
• InChI Key： XESSDOSKPBDTPW-UHFFFAOYSA-N
• SMILES： O1CCCCC1COC1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine

2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine: A Comprehensive Overview

The compound 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine (CAS No. 946699-43-0) is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of phenylamines, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this molecule is characterized by a phenyl ring substituted with a methyl group at position 2 and a tetrahydrofuran-derived methoxy group at position 4. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine through various routes, including Suzuki coupling reactions and nucleophilic aromatic substitution. These methods have not only improved the yield but also enhanced the purity of the compound, making it more accessible for research and industrial applications. The use of microwave-assisted synthesis has further accelerated the process, reducing reaction times while maintaining high-quality standards.

One of the most promising areas of research involving this compound is its application in drug design. The phenylamine moiety is known to exhibit significant bioactivity, particularly in modulating enzyme activity and receptor binding. Studies have shown that 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine can act as a potent inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, its ability to penetrate cellular membranes makes it a potential candidate for drug delivery systems.

In the field of materials science, this compound has been explored as a precursor for the synthesis of advanced polymers and nanoparticles. The tetrahydrofuran-derived group provides excellent solubility properties, which are crucial for polymerization processes. Recent research has demonstrated that polymers derived from 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine exhibit superior mechanical strength and thermal stability, making them suitable for high-performance applications in electronics and aerospace industries.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradability under various conditions, with encouraging results indicating that it can be effectively metabolized by microorganisms in controlled environments. This property is particularly important for its application in agrochemicals, where minimizing environmental footprint is a priority.

Furthermore, 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine has shown potential as an intermediate in the synthesis of more complex molecules. Its versatility allows chemists to introduce additional functional groups at specific positions on the phenyl ring, enabling the creation of novel compounds with tailored properties. This has opened up new avenues for combinatorial chemistry and high-throughput screening in pharmaceutical research.

In conclusion, 2-Methyl-4-(tetrahydro-2H-pyran-2-ylmethoxy)-phenylamine (CAS No. 946699